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Compound of Interest

Compound Name: ZN-c5

Cat. No.: B15545219

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the handling, solubility,

and stability of ZN-c5, an orally bioavailable selective estrogen receptor degrader (SERD),

intended for laboratory use.

Introduction
ZN-c5 is a potent and selective estrogen receptor (ER) degrader being investigated for the

treatment of ER-positive breast cancer.[1] As a small molecule inhibitor, proper handling and

understanding of its physicochemical properties are crucial for obtaining reliable and

reproducible results in preclinical research. These notes provide recommended procedures for

preparing and storing ZN-c5 solutions and for assessing its stability under various laboratory

conditions.

Physicochemical Properties
A summary of the key physicochemical properties of ZN-c5 is presented in the table below.
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Property Value Reference

Molecular Formula C₂₆H₂₄F₂N₂O₂ [1]

Molecular Weight 434.48 g/mol [1]

CAS Number 2136606-87-4 [1]

Solubility
The solubility of ZN-c5 in common laboratory solvents is critical for the preparation of stock

solutions and for its use in various in vitro and in vivo experimental models. The following table

summarizes the approximate solubility of ZN-c5 in commonly used solvents. It is important to

note that these values are illustrative and should be confirmed experimentally in your own

laboratory.

Solvent Approximate Solubility Notes

DMSO ≥ 50 mg/mL (≥ 115 mM)

Recommended for preparing

high-concentration stock

solutions.

Ethanol ~10 mg/mL (~23 mM) Can be used as a co-solvent.

Water Insoluble
ZN-c5 is practically insoluble in

aqueous buffers.

PBS (pH 7.4) < 0.1 mg/mL

Protocol for Preparing ZN-c5 Stock Solutions
This protocol describes the preparation of a 10 mM stock solution of ZN-c5 in DMSO.

Materials:

ZN-c5 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Pipettes

Procedure:

Equilibrate the ZN-c5 powder to room temperature before opening the vial to prevent

moisture condensation.

Weigh the desired amount of ZN-c5 powder using a calibrated analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 4.34 mg of ZN-c5.

Add the appropriate volume of anhydrous DMSO to the vial containing the ZN-c5 powder.

Vortex the solution for 1-2 minutes until the ZN-c5 is completely dissolved. Gentle warming

(to 37°C) may be applied if necessary to aid dissolution.

Aliquot the stock solution into smaller volumes in tightly sealed vials to minimize freeze-thaw

cycles.

Stability
Understanding the stability of ZN-c5 in solution is essential for ensuring the integrity of

experimental results. The stability of ZN-c5 can be influenced by factors such as solvent,

temperature, pH, and exposure to light.

Storage Recommendations
The following table provides general recommendations for the storage of ZN-c5 as a solid and

in solution.
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Form
Storage
Temperature

Recommended
Duration

Notes

Solid Powder -20°C Up to 2 years
Store in a dry, dark

place.

DMSO Stock Solution

(10 mM)
-20°C Up to 3 months

Avoid repeated

freeze-thaw cycles.

DMSO Stock Solution

(10 mM)
-80°C Up to 6 months

Preferred for long-

term storage.

Aqueous Working

Solutions
4°C Use within 24 hours

Prepare fresh from

stock solution before

each experiment.

Protocol for Assessing the Stability of ZN-c5 in Solution
This protocol provides a general method for assessing the chemical stability of ZN-c5 in a

specific solvent or buffer over time using High-Performance Liquid Chromatography (HPLC).

Materials:

ZN-c5 stock solution

Solvent or buffer of interest (e.g., cell culture medium)

Incubator or water bath set to the desired temperature

HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

HPLC-grade solvents for the mobile phase

Autosampler vials

Procedure:

Time Point 0 (T=0) Sample Preparation:
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Prepare a solution of ZN-c5 in the desired solvent/buffer at the final working concentration.

Immediately after preparation, take an aliquot, and if necessary, dilute it with the mobile

phase to a suitable concentration for HPLC analysis.

Inject the sample into the HPLC system and record the chromatogram. The peak area of

ZN-c5 at T=0 will serve as the baseline.

Incubation:

Incubate the remaining ZN-c5 solution under the desired storage conditions (e.g., 4°C,

room temperature, 37°C). Protect from light if photostability is being assessed.

Time Point Sampling:

At predetermined time points (e.g., 2, 4, 8, 24, 48 hours), take aliquots from the incubated

solution.

Prepare the samples for HPLC analysis as described in step 1.

HPLC Analysis:

Analyze each sample by HPLC using the same method as for the T=0 sample.

Record the peak area of ZN-c5 in each chromatogram.

Data Analysis:

Calculate the percentage of ZN-c5 remaining at each time point relative to the T=0 sample

using the following formula:

Plot the percentage of ZN-c5 remaining against time to determine the stability profile.

Signaling Pathway and Experimental Workflow
ZN-c5 Mechanism of Action
ZN-c5 functions as a selective estrogen receptor degrader (SERD). It binds to the estrogen

receptor (ERα), leading to a conformational change that marks the receptor for ubiquitination
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and subsequent degradation by the proteasome. This results in a reduction of cellular ERα

levels, thereby inhibiting estrogen-driven signaling pathways that promote the proliferation of

ER-positive breast cancer cells.
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Caption: Mechanism of action of ZN-c5 as a Selective Estrogen Receptor Degrader (SERD).

Experimental Workflow for Assessing ZN-c5 Activity
The following diagram outlines a typical experimental workflow to evaluate the efficacy of ZN-
c5 in ER-positive breast cancer cell lines.
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Caption: Experimental workflow for evaluating the in vitro activity of ZN-c5.
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Disclaimer
The information provided in these application notes is for research use only and is not intended

for human or veterinary use. The solubility and stability data are illustrative and should be

confirmed by the end-user. The protocols provided are intended as a starting point and may

require optimization for specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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